N-(3-chloro-4-methylphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1-yl]acetamide
• InChI: InChI=1S/C22H17ClN4O3/c1-14-9-10-16(12-18(14)23)24-19(28)13-27-11-5-8-17(22(27)29)21-25-20(26-30-21)15-6-3-2-4-7-15/h2-12H,13H2,1H3,(H,24,28)
• InChI Key: ABWNFJHCOHNVLZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)CN2C=CC=C(C2=O)C3=NC(=NO3)C4=CC=CC=C4)Cl
• Molecular Formula: C22H17ClN4O3
• Molecular Weight: 420.8 g/mol
• CAS No.: 1105224-84-7

Description

N-(3-chloro-4-methylphenyl)-2-[2-oxo-3-(3-phenyl-1,2,4-oxadiazol-5-yl)pyridin-1(2H)-yl]acetamide is a useful research compound. Its molecular formula is C22H17ClN4O3 and its molecular weight is 420.85. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Research on derivatives of oxadiazole, which share a core structure similar to the mentioned compound, has shown promising anticancer properties. For instance, a study on novel 2-chloro N-aryl substituted acetamide derivatives of 5-[2-(4-methoxyphenyl) pyridin-3-yl]-1, 3, 4-oxadiazole-2-thiol demonstrated cytotoxicity against PANC-1, HepG2, and MCF7 cell lines. The study highlighted the synthesis and characterization of these compounds, revealing the potential for targeted anticancer applications (Vinayak et al., 2014).

Molecular Characterization

Another aspect of research focuses on the molecular characterization of novel compounds with similar structures. For example, an NMR study of a novel 1,3,4-oxadiazole derivative containing a benzimidazole moiety detailed the synthesis and structural elucidation of a compound, showcasing the utility of NMR techniques in understanding the molecular architecture and potential reactivity channels (Li Ying-jun, 2012).

Coordination Complexes and Antioxidant Activity

Further, research has delved into the synthesis of coordination complexes derived from pyrazole-acetamide derivatives, examining their self-assembly processes and antioxidant activities. Such studies underscore the versatility of acetamide derivatives in forming structurally complex molecules with potential for biological applications (Chkirate et al., 2019).

Oxidation Reactivity

Additionally, studies on the oxidation reactivity of pyridin-2-yl acetamides have contributed to the understanding of their chemical properties and potential synthetic applications. This research outlines synthetic routes and the characterization of oxidation products, providing insights into the reactivity and possible functional applications of these compounds (Pailloux et al., 2007).